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Compound of Interest

Compound Name: [RuCl(p-cymene)((R)-binap)]CI
Cat. No.: B12518527
Get Quote

Executive Summary & Immediate Safety Profile

Do not treat this catalyst as standard organic waste. [RuCl(p-cymene)((R)-binap)]CI
represents a dual-challenge material: it possesses specific toxicity/flammability hazards (due to
the p-cymene ligand and Ruthenium metal) and significant economic value (

100/g basis).

The Core Directive: The primary disposal pathway for this material is Precious Metal Recovery
(PMR), not destruction. Incineration should be a last resort and only for trace residues.

Hazardous Component Breakdown
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Component Hazard Class Critical Safety Note

Heavy Metal. Do not discharge
Ruthenium (Ru) Acute Tox.[1] (Oral/Inhale) to sewer. Long-term aquatic

toxicity.[2]

Flash point ~47°C. Forms
p-Cymene Flammable Lig.[1][2] (Cat 3) explosive peroxides if stored

improperly.

Phosphine-based. Avoid

BINAP Ligand Skin/Eye Irritant ) ]
inhalation of dusts.[1]
DO NOT MIX WITH BLEACH
(NaOCl). Risk of generating
Complex Incompatible volatile, highly toxic Ruthenium

Tetroxide (

).

Pre-Disposal Treatment Protocols

Objective: Stabilize the waste stream to prevent exothermic events in storage drums and

maximize recovery value.

Protocol A: Quenching Reaction Mixtures (Liquid Waste)

Context: Post-hydrogenation or transfer hydrogenation mixtures often contain dissolved

gas or metal-hydride intermediates.

o Degassing: Sparge the reaction mixture with Nitrogen (

) or Argon for 15 minutes to remove dissolved hydrogen.

 Dilution: Dilute with a compatible solvent (Methanol or Ethanol are preferred for PMR

streams).

e Segregation: Transfer to a dedicated "Heavy Metal / Precious Metal Waste" carboy.
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o Constraint: Do NOT mix with halogenated solvents (DCM, Chloroform) unless the recovery
refiner explicitly permits it. Halogens can corrode standard steel waste drums and
complicate refining.

Protocol B: Solid Residues (Filter Cakes/Celite)

Context: Catalyst trapped in Celite or silica pads after filtration.

¢ Solvent Wash: Flush the filter pad with a polar solvent (MeOH) to remove organic products.
The filtrate goes to Liquid PMR waste.

e Drying: Allow the solid filter cake to air dry in a fume hood to remove volatile solvents (p-
cymene).

o Packaging: Transfer the solid (Celite + Catalyst) into a wide-mouth polyethylene (HDPE) jar.

o Labeling: Label clearly: "Solid Waste with Ruthenium - For Metal Recovery."

Protocol C: Glassware Cleaning (The "Anti-Bleach" Rule)

CRITICAL SAFETY WARNING: A common lab error is using bleach (hypochlorite) to clean
metal catalyst stains.

e Mechanism of Danger:
o Consequence:

is a volatile, strong oxidant that targets the eyes and respiratory tract.

o Correct Procedure: Rinse glassware with Aqua Regia (if necessary and trained) or
specialized metal scavengers (e.g., thiourea/HCI solutions) which keep Ru in a dissolved,
non-volatile state.

Decision Matrix & Workflow

The following diagram outlines the logical flow for categorizing waste to ensure regulatory
compliance and economic recovery.
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Waste Generation
[RuCl(p-cymene)((R)-binap)]ClI
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& Dilute (MeOH) (Remove Volatiles)

Ru Concentration?

Bulk/Catalytic Run \ Dilute Washings
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Dedicated Recovery Standard Haz Waste
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High Temp Incineration
(Must Scrub Metals)

Click to download full resolution via product page

Figure 1: Decision tree for Ruthenium catalyst disposal. Priority is placed on segregation for
recovery (Green path) over destruction (Red path).

Regulatory & Logistics (RCRA/EPA)
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While Ruthenium is not one of the "RCRA 8" metals (As, Ba, Cd, Cr, Pb, Hg, Se, Ag), itis
regulated under the "Generators of Hazardous Waste" framework due to the accompanying
solvents and general toxicity.

1. Waste Classification Codes

» DOO1 (Ignitable): If the waste contains p-cymene or alcohol solvents with Flash Point <60°C.

o Listed Waste (F-Codes): If halogenated solvents (DCM, etc.) were used in the reaction, the
entire mixture may be F002.

e Precious Metal Exemption (40 CFR 266 Subpart F):

o The Loophole: Materials destined for reclamation (recovery of precious metals) have
reduced record-keeping requirements compared to waste destined for disposal.

o Requirement: You must demonstrate "legitimate recycling” (i.e., you are actually sending it
to a refiner, not just storing it indefinitely).

2. Labeling for Shipment

Do not label recovery containers simply as "Waste."
o Correct Label:"Spent Catalyst for Precious Metal Reclamation - Ruthenium."

o DOT Shipping Name (Liquid):Flammable Liquid, Toxic, n.o.s. (contains Methanol, Ruthenium
complex).

o DOT Shipping Name (Solid): Toxic solid, organic, n.o.s. (Ruthenium complex).[3]

Emergency Procedures (Spill Response)
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Scenario Immediate Action Cleanup Material

Damp paper towels
_ Evacuate area (dust hazard).
Powder Spill (water/surfactant). Do not dry
Wear N95/P100 mask.
sweep.

L Absorb with Vermiculite or
Extinguish ignition sources (p-

Solution Spill Sand. NO CELLULOSE (fire
cymene). )
risk).
Remove contaminated Wash with soap/water for 15

Skin Contact ) )
clothing.[4] min. Do not use bleach.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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